molecular formula C15H12ClNO3 B5791862 1-chloro-2-{[3-(2-nitrovinyl)phenoxy]methyl}benzene

1-chloro-2-{[3-(2-nitrovinyl)phenoxy]methyl}benzene

Cat. No. B5791862
M. Wt: 289.71 g/mol
InChI Key: BNEPJXSEWPHLRA-CMDGGOBGSA-N
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Description

1-chloro-2-{[3-(2-nitrovinyl)phenoxy]methyl}benzene, also known as NV-1, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-chloro-2-{[3-(2-nitrovinyl)phenoxy]methyl}benzene is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. In cancer cells, 1-chloro-2-{[3-(2-nitrovinyl)phenoxy]methyl}benzene has been found to inhibit the activity of the enzyme topoisomerase II, which is necessary for DNA replication and cell division. In Alzheimer's disease, 1-chloro-2-{[3-(2-nitrovinyl)phenoxy]methyl}benzene has been found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
1-chloro-2-{[3-(2-nitrovinyl)phenoxy]methyl}benzene has been found to exhibit various biochemical and physiological effects. In cancer cells, 1-chloro-2-{[3-(2-nitrovinyl)phenoxy]methyl}benzene has been found to induce cell cycle arrest and apoptosis, leading to the inhibition of cell growth and proliferation. In Alzheimer's disease, 1-chloro-2-{[3-(2-nitrovinyl)phenoxy]methyl}benzene has been found to improve cognitive function by increasing the levels of acetylcholine in the brain. Additionally, 1-chloro-2-{[3-(2-nitrovinyl)phenoxy]methyl}benzene has been found to exhibit anti-inflammatory properties, which may be beneficial in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

1-chloro-2-{[3-(2-nitrovinyl)phenoxy]methyl}benzene has several advantages for lab experiments, including its ease of synthesis, high purity, and stability. However, 1-chloro-2-{[3-(2-nitrovinyl)phenoxy]methyl}benzene also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 1-chloro-2-{[3-(2-nitrovinyl)phenoxy]methyl}benzene. In medicine, further research is needed to determine the efficacy and safety of 1-chloro-2-{[3-(2-nitrovinyl)phenoxy]methyl}benzene as a therapeutic agent for cancer and Alzheimer's disease. In materials science, 1-chloro-2-{[3-(2-nitrovinyl)phenoxy]methyl}benzene can be used as a building block for the synthesis of functionalized polymers with various applications. In agriculture, 1-chloro-2-{[3-(2-nitrovinyl)phenoxy]methyl}benzene can be studied further for its potential use as a herbicide. Additionally, further research is needed to understand the mechanism of action of 1-chloro-2-{[3-(2-nitrovinyl)phenoxy]methyl}benzene and its potential applications in other fields.

Synthesis Methods

1-chloro-2-{[3-(2-nitrovinyl)phenoxy]methyl}benzene can be synthesized through a multi-step process involving the reaction of 2-nitrostyrene with chloromethyl phenol, followed by reduction and chlorination. The resulting compound is purified through column chromatography to obtain 1-chloro-2-{[3-(2-nitrovinyl)phenoxy]methyl}benzene in its pure form.

Scientific Research Applications

1-chloro-2-{[3-(2-nitrovinyl)phenoxy]methyl}benzene has been studied for its potential applications in various fields, including medicine, materials science, and agriculture. In medicine, 1-chloro-2-{[3-(2-nitrovinyl)phenoxy]methyl}benzene has been found to exhibit anti-cancer properties by inhibiting the growth of cancer cells. Additionally, 1-chloro-2-{[3-(2-nitrovinyl)phenoxy]methyl}benzene has been studied for its potential use as a therapeutic agent for Alzheimer's disease. In materials science, 1-chloro-2-{[3-(2-nitrovinyl)phenoxy]methyl}benzene has been used as a building block for the synthesis of functionalized polymers. In agriculture, 1-chloro-2-{[3-(2-nitrovinyl)phenoxy]methyl}benzene has been studied for its potential use as a herbicide.

properties

IUPAC Name

1-chloro-2-[[3-[(E)-2-nitroethenyl]phenoxy]methyl]benzene
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H12ClNO3/c16-15-7-2-1-5-13(15)11-20-14-6-3-4-12(10-14)8-9-17(18)19/h1-10H,11H2/b9-8+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BNEPJXSEWPHLRA-CMDGGOBGSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)COC2=CC=CC(=C2)C=C[N+](=O)[O-])Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C(C(=C1)COC2=CC=CC(=C2)/C=C/[N+](=O)[O-])Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H12ClNO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

289.71 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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